Cas no 943975-33-5 (Methyl 2-bromo-4-chloro-6-fluorobenzoate)

• Product Name: Methyl 2-bromo-4-chloro-6-fluorobenzoate
• CAS No: 943975-33-5
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD28733924
• CID: 4673624
• PubChem ID: 131050653
• Update Time: 2025-06-20

Methyl 2-bromo-4-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-chloro-6-fluorobenzoate
• Methyl 2-bromo-4-chloro-6-fluorobenzoate (ACI)
• DTXSID401275466
• SY278457
• MFCD28733924
• D75964
• EN300-20822041
• AKOS037645878
• AS-64407
• DB-386058
• 943975-33-5
• CS-0098703
• SCHEMBL25280044

• MDL： MFCD28733924
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)7-5(9)2-4(10)3-6(7)11/h2-3H,1H3
• InChI Key： ZHDQAVDNSOHLEO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)OC)F)Cl

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Additional information on Methyl 2-bromo-4-chloro-6-fluorobenzoate

Methyl 2-bromo-4-chloro-6-fluorobenzoate (CAS No. 943975-33-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-4-chloro-6-fluorobenzoate (CAS No. 943975-33-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Methyl 2-bromo-4-chloro-6-fluorobenzoate features a benzoic acid core substituted with bromine, chlorine, and fluorine atoms at specific positions. These halogen atoms introduce unique electronic and steric properties, making the compound highly reactive and adaptable for further functionalization. The presence of a methyl ester group at the carboxyl position enhances its solubility and reactivity, facilitating its use in various synthetic pathways.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorine atom, in particular, is known to modulate the bioavailability and efficacy of pharmaceuticals by influencing their interactions with biological targets. Consequently, Methyl 2-bromo-4-chloro-6-fluorobenzoate has become a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling applications of Methyl 2-bromo-4-chloro-6-fluorobenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the structure of kinase inhibitors with fluorinated moieties, researchers can achieve higher selectivity and potency. For instance, studies have demonstrated that incorporating fluorine atoms into kinase inhibitor molecules can lead to improved binding to the target enzyme and reduced off-target effects.

Furthermore, Methyl 2-bromo-4-chloro-6-fluorobenzoate has been utilized in the development of antiviral agents. The ability to introduce halogen atoms into viral protease inhibitors has been shown to enhance their antiviral activity by improving their interactions with the viral protease enzyme. This approach has been particularly effective against viruses such as HIV and hepatitis C, where fluorinated inhibitors have demonstrated promising results in preclinical studies.

The compound's reactivity also makes it a valuable tool in materials science and agrochemical research. For example, it can be used to synthesize novel polymers with tailored properties or to develop advanced agrochemicals with improved efficacy and environmental safety. The bromine and chlorine substituents provide reactive sites for further functionalization, allowing researchers to design molecules with specific characteristics suited for different applications.

The synthesis of Methyl 2-bromo-4-chloro-6-fluorobenzoate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination and chlorination of benzoic acid derivatives followed by fluorination at the desired position. The introduction of the methyl ester group is usually achieved through esterification reactions using methanol in the presence of an acid catalyst.

In conclusion, Methyl 2-bromo-4-chloro-6-fluorobenzoate (CAS No. 943975-33-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like this one is likely to grow even further.